Cas no 20661-21-6 (Indium(III) hydroxide)

• Product Name: Indium(III) hydroxide
• CAS No: 20661-21-6
• MF: H₃InO₃
• MW: 165.840021371841
• MDL: MFCD00011056
• CID: 51602
• PubChem ID: 24859131
• Update Time: 2025-07-02

Indium(III) hydroxide Chemical and Physical Properties

Names and Identifiers

• Indium(III) hydroxide
• indium trihydroxide
• Indium hydroxide
• INDIUM(III) HYDROXIDE,99.
• Indium(III)trihydoxide
• indiumhydroxide(in(oh)3)
• Indium (III) hydroxide
• Nsc127173
• IndiuM hydroxid
• IndiuM(III) hydroxide 99.99% trace Metals basis
• Indium Hydroxide Nanopowder<50NM
• Indium(III) hydroxide nanopowder, <100 nm particle size, 99.99% trace metals basis
• Indium(III) hydroxide, 99.995% trace metals basis
• Indium(III) hydroxide, 99.5% trace metals basis

• MDL： MFCD00011056
• Inchi： 1S/In.3H2O/h;3*1H2/q+3;;;/p-3
• InChI Key： IGUXCTSQIGAGSV-UHFFFAOYSA-K
• SMILES： [In](O)(O)O

Computed Properties

• Exact Mass: 165.91200
• Monoisotopic Mass: 165.912
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 3.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3A^2

Experimental Properties

• Color/Form: White solid powder 2. density (g/ml, 25/4 ℃)
• Density: 4.45 g/mL at 20 °C(lit.)
• Melting Point: 150 °C (lit.)
• Boiling Point: 100°C at 760 mmHg
• Solubility: H2O: insoluble(lit.)
• Water Partition Coefficient: It is insoluble in water.
• PSA: 60.69000
• LogP: -0.53040
• Sensitiveness: Sensitive to light and humidity
• Vapor Pressure: <0.01 mmHg ( 25 °C)
• Solubility: It is insoluble in water.

Indium(III) hydroxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Post-transition metal oxoanionic compounds Post-transition metal hydroxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds